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Compound of Interest

Compound Name: 3,4-Dihydro-2H-pyran
CAS No.: 110-87-2; 3174-74-1; 25512-65-6
Cat. No.: B3422412
. J

3,4-Dihydro-2H-pyran (DHP), a cyclic ether with the chemical formula CsHsO, is a cornerstone
reagent in modern organic synthesis.[1] Its most prominent role is as a protecting group for
alcohols and thiols, forming a tetrahydropyranyl (THP) ether that is stable to a wide range of
reaction conditions but can be readily removed under mild acidic hydrolysis. The efficiency of
DHP in these synthetic transformations—from reaction kinetics to product purification—is
fundamentally governed by its interaction with the solvent medium. A comprehensive
understanding of its solubility is therefore not merely academic but a critical prerequisite for
procedural design, optimization, and scale-up in both research and industrial settings.[2]

This guide provides an in-depth analysis of the solubility of 3,4-Dihydro-2H-pyran. We will
move beyond simple miscibility data to explore the underlying physicochemical principles that
dictate its behavior in various solvent classes. By examining the interplay between DHP's
molecular structure and the properties of common organic solvents, this document aims to
equip researchers, scientists, and drug development professionals with the expert knowledge
to make informed, effective solvent choices.

Physicochemical Properties Governing Solubility

The solubility of a compound is dictated by its physical and chemical properties. For 3,4-
Dihydro-2H-pyran, its relatively low molecular weight, the presence of a polar ether linkage,
and a nonpolar hydrocarbon backbone create a nuanced solubility profile. The key properties
are summarized below.
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Property Value Source

Molecular Formula CsHsO PubChem[1]

Molecular Weight 84.12 g/mol PubChem[1]

Appearance Clear, colorless to yellow liquid Ch-emi.c.aIBook[S], Fisher
Scientific[4]

Density 0.922 g/mL at 25 °C ChemicalBook][3]

Boiling Point 86 °C ChemicalBook[3]

Melting Point -70 °C Fisher Scientific[4]

Flash Point -9 °C (15.8 °F) Fisher Scientific[4]

Water Solubility

Limited (7.7 g/L to 20 g/L at 20
OC)

ChemicalBook[3], Fisher
Scientific[4]

logP (Octanol/Water)

0.690 - 1.310

ChemicalBook[3], Cheméo[5]

The positive logP value indicates a preference for lipophilic (organic) environments over

aqueous media, which aligns with its observed limited water solubility.[3][5] The molecule's

structure features a polar ether group, which can act as a hydrogen bond acceptor, and a

nonpolar alkene and alkane framework, allowing for favorable van der Waals interactions. This

duality is key to its broad compatibility with many organic solvents.

Theoretical Framework: "Like Dissolves Like"

The principle of "like dissolves like" is the guiding tenet for predicting solubility. A solute will

dissolve best in a solvent that has a similar polarity and intermolecular force profile.

o Polarity of DHP: 3,4-Dihydro-2H-pyran is a moderately polar molecule. The C-O-C ether

bond creates a permanent dipole moment. However, the majority of the molecule consists of

nonpolar C-C and C-H bonds. This structure allows it to interact favorably with a wide

spectrum of solvents.

e Solvent Interactions:
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o In Nonpolar Solvents (e.g., Hexane, Toluene): Solubility is driven by London dispersion
forces (van der Waals forces) between the hydrocarbon portions of DHP and the nonpolar
solvent molecules.

o In Polar Aprotic Solvents (e.g., Acetone, THF, Dichloromethane): Solubility is primarily
governed by dipole-dipole interactions between the polar ether group of DHP and the polar
functional groups of the solvent.

o In Polar Protic Solvents (e.g., Ethanol, Methanol): In addition to dipole-dipole interactions,
DHP can act as a hydrogen bond acceptor (via its ether oxygen) with the hydroxyl protons
of the solvent, leading to strong solvation.

Solubility Profile Across Common Organic Solvents

Based on its physicochemical properties and empirical data, 3,4-Dihydro-2H-pyran exhibits
high solubility in a wide array of common organic solvents.[2][6] While quantitative data for
every solvent is not always available, miscibility (the ability to mix in all proportions to form a
homogeneous solution) is a practical and widely accepted measure for many applications.
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Workflow for Solvent Selection

The choice of solvent is dictated by the experimental objective. The following workflow provides

a logical pathway for selecting an appropriate solvent system for reactions or processes
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involving DHP.
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\
Select Nonpolar Solvent
(e.g., Toluene, Hexane, Diethyl Ether)
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(e.g., Ethanol, Methanol)

Select Polar Aprotic Solvent
(e.g., THF, Dichloromethane, Acetone)

Perform Small-Scale
Miscibility/Solubility Test at
Operating Temperature

Optimized Solvent System

Click to download full resolution via product page

Caption: Workflow for selecting a suitable solvent for 3,4-Dihydro-2H-pyran applications.
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Experimental Protocol: Determination of Miscibility

This protocol provides a self-validating method to quickly determine the miscibility of 3,4-
Dihydro-2H-pyran with a solvent of interest at ambient laboratory temperature.

Objective: To qualitatively assess whether DHP is miscible, partially miscible, or immiscible in a
selected organic solvent.

Materials:

3,4-Dihydro-2H-pyran (=97% purity)

Solvent of interest (analytical grade)

Two 10 mL graduated cylinders

One 25 mL glass vial with a screw cap

Pasteur pipettes

Safety Precautions:

3,4-Dihydro-2H-pyran is a highly flammable liquid and vapor and causes skin and eye
irritation.[1][7][8]

 All manipulations must be performed in a certified chemical fume hood.

o Personal protective equipment (PPE), including safety goggles, nitrile gloves, and a flame-
resistant lab coat, is mandatory.

o Ensure all potential ignition sources are removed from the work area.[4]
Procedure:

e Solvent Preparation: Using a graduated cylinder, measure 5.0 mL of the solvent of interest
and transfer it to the 25 mL glass vial.
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e Analyte Preparation: Using a clean graduated cylinder, measure 5.0 mL of 3,4-Dihydro-2H-
pyran.

e Mixing and Observation: Slowly add the 5.0 mL of DHP to the solvent in the glass vial. Cap
the vial securely and gently invert it 10-15 times to ensure thorough mixing.

o Causality: This 1:1 volume ratio is a stringent test for miscibility. Solvents that are miscible
will form a single phase at this concentration.

« Initial Assessment: Place the vial on a bench and observe it against a well-lit background.

o Miscible: The mixture is a single, clear, homogeneous liquid with no visible interface,
cloudiness, or precipitation.

o Immiscible: Two distinct liquid layers are observed. The less dense liquid will form the top
layer (DHP density = 0.922 g/mL).

o Partially Miscible: The mixture appears cloudy (emulsion) or a single phase is present but
in different proportions than 1:1 (i.e., one component has limited solubility in the other).

» Confirmation: Allow the vial to stand undisturbed for 5 minutes. Re-examine for any phase
separation that may occur over time. A stable, single phase confirms miscibility.

o Causality: Some mixtures may initially appear homogeneous but can separate upon
standing, indicating partial miscibility or immiscibility. This step ensures the observation is
stable.

» Record Results: Document the solvent used and the observed result (miscible, immiscible,
or partially miscible).

Conclusion

3,4-Dihydro-2H-pyran is a versatile synthetic reagent whose utility is enhanced by its broad
solubility in most common organic solvents. Its molecular structure, featuring both a polar ether
group and a nonpolar hydrocarbon framework, allows it to dissolve readily in nonpolar, polar
aprotic, and polar protic media. Its miscibility with solvents ranging from hexane to ethanol
makes it adaptable to a vast number of chemical environments. Conversely, its limited solubility
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in water is a key property that is often exploited during aqueous workups and extractions. For
any new application, particularly those requiring high concentrations or operating at non-
ambient temperatures, the experimental protocol provided should be used to confirm solubility
and ensure the development of a robust and reliable chemical process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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